1,1-Difluorobut-1-ene
Overview
Description
1,1-Difluorobut-1-ene, also known as 1,1-difluoropropene, is a highly reactive and versatile organic compound. It is a colorless, volatile liquid with a pungent odor and a boiling point of -2.6°C. It is a versatile chemical that can be used in a variety of synthetic and research applications.
Scientific Research Applications
Thermophysics
Application Summary
1,1-Difluoroethene (R-1132a), a compound similar to 1,1-Difluorobut-1-ene, has been used in the field of thermophysics for vapour pressure measurements .
Method of Application
A new isochoric apparatus was developed for measuring PvT properties of refrigerants from 240 K to 410 K . The temperature range extends measurements below ambient (~300 K) and overlaps with the range of other isochoric apparatuses .
Results or Outcomes
Vapour pressures of 1,1-difluoroethene (R-1132a) were measured between 240 K and 296 K (14 data points) . The expanded uncertainty values of temperature, pressure and density using the new isochoric apparatus are U(T) = 10 mK, U(p) = 1 kPa and Ur(ρ) = 0.002, respectively .
Organic Synthesis
Application Summary
1,1-Difluorobut-1-ene might be used in the synthesis of fluorinated halonitrobenzenes and halonitrophenols .
Method of Application
The gas-phase copyrolysis of tetrafluoroethylene with buta-1,3-diene in a flow reactor at 495–505 °C produces 3,3,4,4-tetrafluorocyclohex-1-ene .
Results or Outcomes
The 3,3,4,4-tetrafluorocyclohex-1-ene produced can be selectively converted to 1,2-difluorobenzene or 1-chloro-2,3-difluorobenzene .
Chemical Synthesis
Application Summary
1,1-Difluorobut-1-ene could potentially be used in the synthesis of other fluorinated compounds .
Method of Application
The specific methods of application would depend on the target compound. Generally, reactions involving 1,1-Difluorobut-1-ene would likely require controlled conditions due to the reactivity of the compound .
Results or Outcomes
The outcomes would vary based on the specific reaction. The synthesis of fluorinated compounds can lead to products with unique properties, such as increased stability or altered reactivity .
Production of Fluorinated Derivatives
Application Summary
4-Bromo-1,1-difluorobut-1-ene, a derivative of 1,1-Difluorobut-1-ene, is available for purchase, suggesting potential use in research or industrial applications .
Method of Application
The specific methods of application would depend on the intended use of 4-Bromo-1,1-difluorobut-1-ene .
Results or Outcomes
The outcomes would vary based on the specific application. The production of fluorinated derivatives can lead to products with unique properties, such as increased stability or altered reactivity .
properties
IUPAC Name |
1,1-difluorobut-1-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F2/c1-2-3-4(5)6/h3H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYICOSUAVXTZOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6F2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30382028 |
Source
|
| Record name | 1,1-difluorobut-1-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30382028 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
92.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1-Difluorobut-1-ene | |
CAS RN |
407-09-0 |
Source
|
| Record name | 1,1-difluorobut-1-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30382028 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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